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CAS No.: 1374652-53-5
Cat. No.: B1436754
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding 3-Chloroisoquinolin-6-
ol

3-Chloroisoquinolin-6-ol (CAS No. 1374652-53-5) is a substituted isoquinoline, a class of
heterocyclic aromatic compounds with significant interest in medicinal chemistry and drug
development.[1] The presence of a chlorine atom, a hydroxyl group, and the isoquinoline
scaffold imparts a unique reactivity profile, making it a valuable intermediate in the synthesis of
complex molecular architectures.[1] The chlorine at the 3-position can serve as a handle for
nucleophilic aromatic substitution or transition metal-catalyzed cross-coupling reactions, while
the phenolic hydroxyl group at the 6-position can be a key site for derivatization or can
influence the molecule's biological activity through hydrogen bonding.

Given its reactive nature and the general toxicity associated with halogenated heterocyclic
compounds, adherence to strict handling and storage protocols is paramount to ensure the
safety of laboratory personnel and maintain the compound's integrity for research applications.
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This document provides a detailed guide to the safe handling, storage, and disposal of 3-
Chloroisoquinolin-6-ol, grounded in established safety principles and chemical reactivity.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of 3-Chloroisoquinolin-6-ol is the
foundation for its safe handling and storage.

Property Value Source
CAS Number 1374652-53-5 [2][3]
Molecular Formula CoHeCINO [3]
Molecular Weight 179.60 g/mol [3]
_ _ Inferred from related
Appearance Likely a solid
compounds
Purity >95% (typical) [3]
Storage Temperature 2-8°C [4]
Inert atmosphere (e.g., Argon,
Storage Atmosphere [4]

Nitrogen)

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for 3-Chloroisoquinolin-6-ol is not widely available,
data from closely related compounds, such as 3-chloroisoquinoline, provide a strong indication
of its potential hazards.

Anticipated GHS Hazard Statements:
e H302: Harmful if swallowed.[5]
e H315: Causes skin irritation.[5]

o H318: Causes serious eye damage.[5]
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o H335: May cause respiratory irritation.[5]

The primary routes of exposure are inhalation of the solid as dust, skin and eye contact, and

ingestion. The phenolic hydroxyl group may also impart corrosive properties. Therefore, all

handling must be conducted with appropriate engineering controls and personal protective

equipment (PPE).

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure risk.

PPE Component

Specification

Rationale

Gloves

Double-gloving with chemically
resistant gloves (e.g., Butyl
rubber, Viton®). Nitrile gloves
offer poor resistance to
halogenated hydrocarbons and
should be avoided as the

primary barrier.[6][7]

Provides a robust barrier
against dermal absorption.
Double-gloving minimizes risk

if the outer glove is breached.

Eye/Face Protection

Chemical safety goggles and a

full-face shield.

Protects eyes and face from
splashes or airborne particles

of the compound.

Lab Coat/Gown

A disposable, solid-front, back-
closing gown made of a low-
permeability fabric with long

sleeves and tight-fitting cuffs.

Protects the body and
personal clothing from

contamination.

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and
particulates should be used,
especially when handling the
powder outside of a certified

chemical fume hood.

Prevents inhalation of the
compound as dust or potential

vapors.
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Protocols for Safe Handling and Storage

Adherence to these protocols is critical for both user safety and maintaining the chemical's

stability and purity.

Handling Protocol

All manipulations of 3-Chloroisoquinolin-6-ol should be performed in a certified chemical
fume hood to control for inhalation exposure.

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure the chemical fume hood is functioning correctly.
Designate a specific area within the hood for the handling of this compound.

e Donning PPE: Put on all required PPE as detailed in the table above.
o Weighing and Transfer:

o If possible, handle in an inert atmosphere glovebox to prevent exposure to moisture and
air.

o When weighing, use a tared, sealed container to minimize dust generation.
o Use spark-resistant tools for transfers.

o Post-Handling:

[¢]

Tightly reseal the container under an inert atmosphere.

[e]

Decontaminate all surfaces and equipment used.

o

Properly doff and dispose of contaminated PPE.

[¢]

Wash hands thoroughly with soap and water after handling is complete.
Workflow for Safe Handling

Caption: Workflow for the safe handling of 3-Chloroisoquinolin-6-ol.
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Storage Protocol

The stability of 3-Chloroisoquinolin-6-ol is sensitive to environmental factors.[8] Improper
storage can lead to degradation, compromising experimental results.

Optimal Storage Conditions:

Temperature: 2-8°C in a refrigerator dedicated to chemical storage.[4]

Atmosphere: Store under a dry, inert atmosphere (e.g., argon or nitrogen) to prevent
hydrolysis of the chloro group and potential oxidation of the phenol.[8]

Container: Use a tightly sealed, amber glass vial or other light-blocking container to prevent
photodegradation.[8]

Incompatibilities: Store away from strong oxidizing agents, strong bases, and moisture.

A change in the physical appearance of the compound, such as darkening in color, may
indicate degradation. If this is observed, it is advisable to verify the purity of the material before
use.[8]

Decision Tree for Proper Storage
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Receiving
3-Chloroisoquinolin-6-ol

Is container
tightly sealed?

Seal container
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and seal

Store at 2-8°C
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Log in chemical
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Caption: Decision-making process for the proper storage of 3-Chloroisoquinolin-6-ol.
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Spill and Waste Disposal Protocols

Accidental spills and the proper disposal of waste are critical safety considerations.

Spill Cleanup Protocol

In the event of a spill, the primary objective is to contain the material safely and decontaminate
the area without creating additional hazards.

Step-by-Step Spill Response for a Solid Compound:

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate non-essential
personnel.

o Assess the Spill: Determine the extent of the spill. For large spills, or if you are unsure how
to proceed, contact your institution's Environmental Health and Safety (EHS) department.

o Don PPE: Wear the appropriate PPE, including respiratory protection, double gloves, a lab
gown, and eye/face protection.[9]

o Contain the Spill: Gently cover the solid spill with a damp paper towel to prevent the
generation of airborne dust.[10]

e Clean Up:

o Carefully scoop the material and the paper towel into a designated "Halogenated Organic
Waste" container.[9] Use non-sparking tools.

o Wipe the spill area with a wet paper towel or absorbent pad, working from the outside in to
avoid spreading the contamination.[11]

o Decontaminate: Clean the area with soap and water.

e Dispose: All cleanup materials must be disposed of as hazardous waste. Seal the waste
container and label it appropriately.

Spill Response Workflowdot digraph "Spill_Response_Workflow" { graph [rankdir="TB",
splines=ortho]; node [shape=Dbox, style="rounded,filled", fontname="Arial", fontsize=10]; edge
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[fontname="Arial", fontsize=9];

/Il Nodes Spill [label="Spill Occurs", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
Evacuate [label="Evacuate Area\nAlert Others", fillcolor="#FBBCO05", fontcolor="#202124"];
Assess [label="Assess Spill Size\nand Risk", shape=diamond, fillcolor="#FBBC05",
fontcolor="#202124"]; CallEHS [label="Call EHS for\nLarge/Unknown Spill", shape=box,
fillcolor="#EA4335", fontcolor="#FFFFFF"]; DonPPE [label="Don Full PPE\n(incl. Respirator)",
fillcolor="#F1F3F4", fontcolor="#202124"]; Contain [label="Cover with Damp Towel\nto Prevent
Dust", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Cleanup [label="Scoop into Waste
Container", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Decontaminate [label="Wipe Area
(Outside-In)\nClean with Soap & Water", fillcolor="#34A853", fontcolor="#FFFFFF"]; Dispose
[label="Dispose of all materials\nas Halogenated Waste", fillcolor="#F1F3F4",
fontcolor="#202124"];

// Edges Spill -> Evacuate; Evacuate -> Assess; Assess -> CallEHS
[label="Large/\nUncertain"]; Assess -> DonPPE [label="SmallAnManageable"]; DonPPE ->
Contain; Contain -> Cleanup; Cleanup -> Decontaminate; Decontaminate -> Dispose; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for 3-Chloroisoquinolin-
6-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436754/docs#application-notes-and-protocols-for-3-
chloroisoquinolin-6-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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